Cas no 52943-23-4 (2-Chloro-N-propylnicotinamide)

2-Chloro-N-propylnicotinamide structure
2-Chloro-N-propylnicotinamide structure
Product Name:2-Chloro-N-propylnicotinamide
CAS No:52943-23-4
MF:C9H11ClN2O
MW:198.649441003799
MDL:MFCD03387820
CID:358425
PubChem ID:4286757
Update Time:2025-04-19

2-Chloro-N-propylnicotinamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-propylnicotinamide
    • 3-Pyridinecarboxamide, 2-chloro-N-propyl-
    • 2-Chlornicotinsaeure-N-propylamid
    • 2-chloro-N-propyl-nicotinamide
    • AC1N7XZA
    • AC1Q2Y00
    • CTK1G1747
    • STK459426
    • 2-chloro-N-propylpyridine-3-carboxamide
    • 2-Chloro-N-n-propylnicotinamide
    • DTXSID50401583
    • EN300-50368
    • 52943-23-4
    • AS-40668
    • CS-0216543
    • Z33030446
    • A870864
    • CCA94323
    • SB53918
    • FT-0681502
    • MFCD03387820
    • AKOS000154325
    • MDL: MFCD03387820
    • Inchi: 1S/C9H11ClN2O/c1-2-5-12-9(13)7-4-3-6-11-8(7)10/h3-4,6H,2,5H2,1H3,(H,12,13)
    • InChI Key: UPOCZVXEQZKZKE-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C(NCCC)=O

Computed Properties

  • Exact Mass: 198.05613
  • Monoisotopic Mass: 198.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 41.99

2-Chloro-N-propylnicotinamide Security Information

  • HazardClass:IRRITANT

2-Chloro-N-propylnicotinamide Pricemore >>

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